3β,14-Dihydroxy-16β-(3-methyl-1-oxobutoxy)-5β,14β-card-20(22)-enolide
3β,14-Dihydroxy-16β-(3-methyl-1-oxobutoxy)-5β,14β-card-20(22)-enolide
Brand Name:
Vulcanchem
CAS No.:
14259-53-1
VCID:
VC0088576
InChI:
InChI=1S/C28H42O6/c1-16(2)11-24(31)34-22-14-28(32)21-6-5-18-13-19(29)7-9-26(18,3)20(21)8-10-27(28,4)25(22)17-12-23(30)33-15-17/h12,16,18-22,25,29,32H,5-11,13-15H2,1-4H3/t18-,19+,20+,21-,22+,25+,26+,27-,28+/m1/s1
SMILES:
CC(C)CC(=O)OC1CC2(C3CCC4CC(CCC4(C3CCC2(C1C5=CC(=O)OC5)C)C)O)O
Molecular Formula:
C28H42O6
Molecular Weight:
474.6 g/mol
3β,14-Dihydroxy-16β-(3-methyl-1-oxobutoxy)-5β,14β-card-20(22)-enolide
CAS No.: 14259-53-1
Main Products
VCID: VC0088576
Molecular Formula: C28H42O6
Molecular Weight: 474.6 g/mol
| CAS No. | 14259-53-1 |
|---|---|
| Product Name | 3β,14-Dihydroxy-16β-(3-methyl-1-oxobutoxy)-5β,14β-card-20(22)-enolide |
| Molecular Formula | C28H42O6 |
| Molecular Weight | 474.6 g/mol |
| IUPAC Name | [(3S,5R,8R,9S,10S,13R,14S,16S,17R)-3,14-dihydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-16-yl] 3-methylbutanoate |
| Standard InChI | InChI=1S/C28H42O6/c1-16(2)11-24(31)34-22-14-28(32)21-6-5-18-13-19(29)7-9-26(18,3)20(21)8-10-27(28,4)25(22)17-12-23(30)33-15-17/h12,16,18-22,25,29,32H,5-11,13-15H2,1-4H3/t18-,19+,20+,21-,22+,25+,26+,27-,28+/m1/s1 |
| Standard InChIKey | GVQQCRZMVMBKCE-KHURIGRTSA-N |
| Isomeric SMILES | CC(C)CC(=O)O[C@H]1C[C@@]2([C@@H]3CC[C@@H]4C[C@H](CC[C@@]4([C@H]3CC[C@@]2([C@H]1C5=CC(=O)OC5)C)C)O)O |
| SMILES | CC(C)CC(=O)OC1CC2(C3CCC4CC(CCC4(C3CCC2(C1C5=CC(=O)OC5)C)C)O)O |
| Canonical SMILES | CC(C)CC(=O)OC1CC2(C3CCC4CC(CCC4(C3CCC2(C1C5=CC(=O)OC5)C)C)O)O |
| PubChem Compound | 15558365 |
| Last Modified | Nov 11 2021 |
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